Cas no 1214382-84-9 (3-Chloro-2-iodo-6-methylpyridine)

• Product Name: 3-Chloro-2-iodo-6-methylpyridine
• CAS No: 1214382-84-9
• MF: C₆H₅ClIN
• MW: 253.468072652817
• CID: 4799087
• Update Time: 2025-07-01

3-Chloro-2-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-iodo-6-methylpyridine
• 3-Chloro-2-iodo-6-methylpyridine

• Inchi： 1S/C6H5ClIN/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3
• InChI Key： QHYLXJBURYIHKU-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-iodo-6-methylpyridine

Recent Advances in the Application of 3-Chloro-2-iodo-6-methylpyridine (CAS: 1214382-84-9) in Chemical Biology and Pharmaceutical Research

3-Chloro-2-iodo-6-methylpyridine (CAS: 1214382-84-9) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and other pharmacologically active compounds. Recent studies have highlighted its potential in drug discovery and development, particularly in the context of targeted therapies and medicinal chemistry.

One of the most notable applications of 3-Chloro-2-iodo-6-methylpyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modify the pyridine scaffold with halogen atoms allows for precise tuning of the compound's binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of a novel class of tyrosine kinase inhibitors, showing promising results in preclinical models of non-small cell lung cancer (NSCLC). The study emphasized the compound's utility in introducing iodine atoms for further functionalization via cross-coupling reactions, a strategy that has become increasingly popular in medicinal chemistry.

In addition to its role in kinase inhibitor development, 3-Chloro-2-iodo-6-methylpyridine has been explored as a building block for antiviral agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of pyridine-based compounds with potent activity against RNA viruses, including SARS-CoV-2. The researchers utilized the iodine moiety of 3-Chloro-2-iodo-6-methylpyridine to introduce additional functional groups, enhancing the compounds' antiviral efficacy and pharmacokinetic properties. This work underscores the importance of halogenated pyridines in addressing emerging infectious diseases.

Beyond its pharmaceutical applications, 3-Chloro-2-iodo-6-methylpyridine has also been investigated in chemical biology for the development of probes and imaging agents. A study in Chemical Communications (2023) described the use of this compound in the synthesis of fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The iodine atom's reactivity enabled the attachment of fluorophores, resulting in probes with high sensitivity and specificity. Such tools are invaluable for understanding cellular redox processes and their implications in disease.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Chloro-2-iodo-6-methylpyridine. Recent advancements in catalytic halogenation and flow chemistry have addressed some of these issues, as reported in Organic Process Research & Development (2024). These innovations have improved the yield and scalability of the compound, making it more accessible for industrial and academic research.

In conclusion, 3-Chloro-2-iodo-6-methylpyridine (CAS: 1214382-84-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological advancements, positions it as a key player in the development of next-generation therapeutics and probes. Future research is expected to further expand its applications, particularly in the areas of targeted drug delivery and precision medicine.